![molecular formula C12H8ClN3S B8692209 4-chloro-6-methyl-2-pyridin-3-ylthieno[2,3-d]pyrimidine](/img/structure/B8692209.png)
4-chloro-6-methyl-2-pyridin-3-ylthieno[2,3-d]pyrimidine
Cat. No. B8692209
M. Wt: 261.73 g/mol
InChI Key: CUURLLLXVGYGBR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06432950B1
Procedure details
The replacement of the keto group by Cl under the formation of the aromatic pyrimidine ring takes place under standard conditions. A mixture of POCl3 (18 ml) with 3,4-dihydro-4-oxo-2,4pyridin-3-yl)-6-methyl-thieno-[2,3-d]-pyrimidine (6 g) is refluxed for 4 hours under the addition of N,N-dimethylaniline (1,8 m). The usual workup yields 4-chloro-2-(pyridin-3-yl)-6-methyl-thieno-[2,3-d]-pyrimidine (5 g).
Identifiers
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REACTION_CXSMILES
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O=P(Cl)(Cl)[Cl:3].[CH3:6][C:7]1[S:15][C:10]2[N:11]=[CH:12][N:13]=[CH:14][C:9]=2[CH:8]=1.C[N:17]([CH3:24])[C:18]1[CH:23]=[CH:22][CH:21]=CC=1>>[Cl:3][C:14]1[C:9]2[CH:8]=[C:7]([CH3:6])[S:15][C:10]=2[N:11]=[C:12]([C:21]2[CH:24]=[N:17][CH:18]=[CH:23][CH:22]=2)[N:13]=1
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Inputs
Step One
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Name
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Quantity
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18 mL
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Type
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reactant
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Smiles
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O=P(Cl)(Cl)Cl
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Name
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Quantity
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6 g
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Type
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reactant
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Smiles
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CC1=CC2=C(N=CN=C2)S1
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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CN(C1=CC=CC=C1)C
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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ClC=1C2=C(N=C(N1)C=1C=NC=CC1)SC(=C2)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 5 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
